Cas no 3227-17-6 ((S)-2-Amino-2-methylsuccinic Acid)

(S)-2-Amino-2-methylsuccinic Acid structure
3227-17-6 structure
Product Name:(S)-2-Amino-2-methylsuccinic Acid
CAS No:3227-17-6
MF:C5H9NO4
MW:147.129261732101
MDL:MFCD00145254
CID:307037
PubChem ID:2724884
Update Time:2025-04-19

(S)-2-Amino-2-methylsuccinic Acid Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid,2-methyl-
    • (S)-(+)-2-AMINO-2-METHYLBUTANEDIOIC ACID
    • (S)-alpha-Methylaspartic acid
    • (S)-Α-METHYLASPARTIC ACID
    • ASPARTIC ACID, β METHYL, L-THREO
    • H-alpha-Me-L-Asp-OH
    • (+)-2-METHYL-D-ASPARTIC ACID
    • (2S)-2-Amino-2-methylsuccinic acid
    • (S)-(+)-2-methylaspartic acid
    • (S)-2-AMINO-2-METHYLPROPANEDIOIC ACID
    • (S)-2-Amino-2-methylsuccinic acid
    • [S,(+)]-2-Methyl-2-aminosuccinic acid
    • 2-Methyl-L-Aspartic Acid
    • A-METHYL-L-ASP
    • AKOS006271876
    • beta-Me-Asp-OH
    • Q27449941
    • Aspartic acid, 2-methyl-
    • 0A0
    • AT34714
    • SCHEMBL162455
    • (2S)-2-amino-2-methylbutanedioic acid
    • A821218
    • (2S)-2-azaniumyl-2-methyl-butanedioate
    • alpha-Me-Asp-OH
    • ALPHA-METHYL-L-ASP
    • AB03942
    • AS-82114
    • 3227-17-6
    • (S)-2-Amino-2-methylsuccinic Acid
    • MDL： MFCD00145254
    • Inchi： 1S/C5H9NO4/c1-5(6,4(9)10)2-3(7)8/h2,6H2,1H3,(H,7,8)(H,9,10)/t5-/m0/s1
    • InChI Key： CWAYDJFPMMUKOI-YFKPBYRVSA-N
    • SMILES： OC([C@](C)(CC(=O)O)N)=O

Computed Properties

  • Exact Mass: 147.05300
  • Monoisotopic Mass: 147.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101A^2
  • XLogP3: -3.7

Experimental Properties

  • Density: 1.4285 (rough estimate)
  • Boiling Point: 267.21°C (rough estimate)
  • Flash Point: 110.6°C
  • Refractive Index: 1.4210 (estimate)
  • PSA: 100.62000
  • LogP: -0.03660

(S)-2-Amino-2-methylsuccinic Acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(S)-2-Amino-2-methylsuccinic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A245930-50mg
(S)-2-Amino-2-methylsuccinic Acid
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50mg
 $ 173.00 2023-04-19
TRC
A245930-100mg
a-Me-Asp-OH
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 $ 470.00 2022-06-08
TRC
A245930-250mg
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 $ 775.00 2023-04-19
eNovation Chemicals LLC
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 $1430 2024-07-19
SHENG KE LU SI SHENG WU JI SHU
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H-alpha-Me-L-Asp-OH,
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 ￥2,933.00 2023-07-11
TRC
A245930-500mg
(S)-2-Amino-2-methylsuccinic Acid
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 $ 1378.00 2023-04-19
eNovation Chemicals LLC
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L-alpha-Methylaspartic Acid
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 $1430 2025-02-19
SHENG KE LU SI SHENG WU JI SHU
sc-295046-1g
H-alpha-Me-L-Asp-OH,
 3227-17-6
1g
 ￥2933.00 2023-09-05
TRC
A245930-1g
(S)-2-Amino-2-methylsuccinic Acid
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 $ 3000.00 2023-09-09
A2B Chem LLC
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(S)-(+)-2-AMINO-2-METHYLBUTANEDIOIC ACID
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 $958.00 2024-04-20

(S)-2-Amino-2-methylsuccinic Acid Production Method

(S)-2-Amino-2-methylsuccinic Acid Related Literature

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